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Compound of Interest

Compound Name: Thiophene-3-carboxylic acid

Cat. No.: B150701

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Thiophene-3-carboxylic acid. It is intended for laboratory
personnel, including researchers, scientists, and professionals in drug development, to ensure
safe and compliant laboratory practices.

Chemical Identifier:

Name: Thiophene-3-carboxylic acid

Synonyms: 3-Thenoic acid, 3-Carboxythiophene, -Thiophenecarboxylic acid[1][2]

CAS Number: 88-13-1[1][2]

Molecular Formula: CsH402S[2]

Molecular Weight: 128.15 g/mol [2]

Hazard Summary: Thiophene-3-carboxylic acid is classified as a hazardous substance. It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when
handling Thiophene-3-carboxylic acid.
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Personal Protective

Rationale and Best

Body Part . Material/Standard .
Equipment Practices
Essential for
Chemical safety European Standard protecting eyes from
Eyes/Face goggles or a face EN 166 or NIOSH splashes. Standard
shield approved safety glasses are
inadequate.[4][5]
Inspect gloves for any
signs of degradation
or perforation before
Hands Chemical-resistant Nitrile or butyl rubber use. Dispose of
gloves recommended contaminated gloves
immediately and wash
hands thoroughly after
removal.[6][7]
A fully fastened lab
coat provides a barrier
against accidental
Body Laboratory coat spills. For larger

quantities, an
impervious apron is

recommended.[8][6]

Respiratory

Use in a well-
ventilated area or
chemical fume hood.
For low-fume
environments, an N95
mask may be suitable.
For higher exposures
or large spills, a full-
face respirator with
acid gas cartridges is

recommended.[6][7]

To minimize the
inhalation of any
potential vapors or
aerosols, all handling
should be performed
within a certified

chemical fume hood.

[6]

Foot

Closed-toe shoes

Protects feet from

spills and falling
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objects.[8]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to prevent accidents and
maintain the chemical's integrity.

Engineering Controls:

» Always handle Thiophene-3-carboxylic acid in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of dust and vapors.[8][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][3][6]

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your
designated workspace within a chemical fume hood, ensuring it is clean and uncluttered.[8]

» Transfer: When transferring the solid, do so carefully to avoid generating dust.[8][4]

¢ Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[4] Do not breathe dust or
vapors.[3][6]

e Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[8][6]
[9] Do not eat, drink, or smoke in the laboratory.[9][10]

o Cleanup: After handling, decontaminate all work surfaces. Carefully remove and dispose of
contaminated PPE.[8]

Storage:
o Store in a dry, cool, and well-ventilated place.[1][3][11]

» Keep containers tightly closed when not in use.[1][3][11]
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» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]
[12]

Emergency Procedures

Immediate and appropriate responses to accidental exposure are crucial.

Exposure Route First Aid Measures

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][10]

Wash off immediately with plenty of soap and
Skin Contact water while removing all contaminated clothing

and shoes. Seek medical attention.[1][10]

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[1]
[10]
Clean mouth with water. Do NOT induce
Ingestion vomiting. Seek immediate medical attention.[11]

[13]

Spill Response:

o Small Spills: For minor spills, wear appropriate PPE, sweep up the solid material, and place
it into a suitable container for disposal.[1]

o Large Spills: Evacuate the area immediately. Do not attempt to clean up large spills without
proper training and equipment. Contact your institution's environmental health and safety
department.[6]

Disposal Plan
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Proper disposal of Thiophene-3-carboxylic acid and associated waste is essential for
environmental safety and regulatory compliance.

o Waste Classification: All waste materials, including the chemical itself, contaminated
absorbents, and disposable PPE, must be treated as hazardous waste.[3][6]

» Waste Segregation: Do not mix Thiophene-3-carboxylic acid waste with other waste
streams. It should be collected in a dedicated, properly labeled, and sealed container.[8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3] Contact your institution's
environmental health and safety office for specific guidance.

Workflow for Handling Thiophene-3-carboxylic Acid
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Workflow for Handling Thiophene-3-carboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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